Cas no 1806336-61-7 (3',5'-Difluoro-4'-nitrophenacyl bromide)

• Product Name: 3',5'-Difluoro-4'-nitrophenacyl bromide
• CAS No: 1806336-61-7
• MF: C₈H₄BrF₂NO₃
• MW: 280.02306842804
• CID: 4707479
• Update Time: 2023-08-15

3',5'-Difluoro-4'-nitrophenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-4'-nitrophenacyl bromide

• Inchi： 1S/C8H4BrF2NO3/c9-3-7(13)4-1-5(10)8(12(14)15)6(11)2-4/h1-2H,3H2
• InChI Key： DNKGURKKLRZDLK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(=C(C=1)F)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 62.9